Cas no 1326216-31-2 (2-fluoro-1-(oxan-4-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(oxan-4-yl)ethan-1-ol
• CAS No: 1326216-31-2
• MF: C₇H₁₃FO₂
• MW: 148.175326108932
• CID: 6424230
• PubChem ID: 67077719
• Update Time: 2025-10-28

2-fluoro-1-(oxan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(oxan-4-yl)ethan-1-ol
• 2-Fluoro-1-(tetrahydro-2H-pyran-4-yl)ethan-1-ol
• α-(Fluoromethyl)tetrahydro-2H-pyran-4-methanol
• SCHEMBL1564405
• 1326216-31-2
• EN300-1790376

• Inchi： 1S/C7H13FO2/c8-5-7(9)6-1-3-10-4-2-6/h6-7,9H,1-5H2
• InChI Key： CWRANGCBGOZEOL-UHFFFAOYSA-N
• SMILES： C1OCCC(C(CF)O)C1

Computed Properties

• Exact Mass: 148.08995782g/mol
• Monoisotopic Mass: 148.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 239.6±10.0 °C(Predicted)
• pka: 13.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-fluoro-1-(oxan-4-yl)ethan-1-ol

Introduction to 2-fluoro-1-(oxan-4-yl)ethan-1-ol (CAS No. 1326216-31-2)

2-fluoro-1-(oxan-4-yl)ethan-1-ol is a chemical compound with the CAS registry number CAS No. 1326216-31-2. This compound is a derivative of ethanol, featuring a fluorine atom at the second position and an oxane (tetrahydropyran) ring attached to the first carbon. The structure of this compound is characterized by its ether linkage and the presence of a fluorine substituent, which imparts unique chemical and physical properties.

The synthesis of 2-fluoro-1-(oxan-4-yl)ethan-1-ol typically involves multi-step organic reactions, often starting from readily available starting materials such as diethyl ether or other suitable precursors. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have explored various catalysts, including palladium-based catalysts and enzymes, to optimize the reaction conditions for this compound.

One of the key applications of CAS No. 1326216-31-2 lies in its use as an intermediate in pharmaceutical chemistry. The compound's structure makes it a valuable building block for constructing complex molecules with bioactive properties. For instance, it has been employed in the synthesis of antiviral agents, where its ether functionality plays a critical role in molecular recognition and binding affinity.

Recent studies have highlighted the potential of 2-fluoro derivatives in medicinal chemistry due to their ability to modulate drug-receptor interactions. The fluorine atom in CAS No. 1326216-31-2 contributes to both lipophilicity and electronic effects, which are crucial for enhancing drug efficacy and bioavailability. This has led to increased interest in exploring its role in drug design and development.

In addition to its pharmaceutical applications, CAS No. 1326216-31-2 has found utility in materials science, particularly in the development of advanced polymers and coatings. Its ether functionality enables it to serve as a cross-linking agent or a monomer in polymerization reactions, resulting in materials with improved mechanical and thermal properties.

The physical properties of CAS No. 1326216-31-.